DABCO(R)-CuCl complex, 97%
Overview
Description
The DABCO®-CuCl complex, 97% is a coordination complex that is widely used in various fields of research and industry. The complex is also known as (1,4-Diazabicyclo [2.2.2]octane)copper (I)chloride complex . It has a linear formula of C6H12N2 · CuCl .
Synthesis Analysis
DABCO is often used as a catalyst in various chemical reactions . For instance, it plays a crucial role in the Michael reaction, which is of particular importance in the synthesis of heterocyclic compounds . In this reaction, DABCO acts as a basic organic catalyst, deprotonating the reactants and producing reactive anionic nucleophiles of various nature, which are readily added to unsaturated substrates .
Molecular Structure Analysis
The molecular weight of the DABCO-CuCl complex is 211.17 . The SMILES string representation of the complex is Cl [Cu].C1CN2CCN1CC2 . The InChI key for the complex is WHZBKEDMTQJFEI-UHFFFAOYSA-M .
Chemical Reactions Analysis
DABCO is frequently used as a catalyst in various chemical reactions . It is particularly effective in the Michael and Biginelli reactions, as well as nucleophilic addition at C=X and C≡X bonds . DABCO is most often employed in these reactions as a basic organic catalyst, which deprotonates the reactants, producing reactive anionic nucleophiles of various nature, which are readily added to unsaturated substrates .
Physical And Chemical Properties Analysis
The DABCO-CuCl complex is a powder with an assay of 97% . It is suitable for reactions involving copper as a core reagent and as a catalyst . The melting point of the complex is between 180-186 °C .
Scientific Research Applications
Catalysis in Organic Reactions
The DABCO-functionalized silica–copper(I) complex has been identified as an effective and recyclable heterogeneous nanocatalyst for palladium-free Sonogashira cross-coupling reactions. This innovation leverages DABCO's dual role as a stable linker and an excellent chelator, facilitating efficient C–C bond formation in the copper-catalyzed Sonogashira coupling of aryl halides with phenylacetylene. The grafted DABCO's coordination and electrostatic interactions significantly enhance the stability and activity of the Cu(I) species in the catalytic system (Hajipour, Hosseini, & Mohammadsaleh, 2016).
Metal-Organic Frameworks (MOFs) for Catalysis and Gas Uptake
A mechanochemically synthesized nanoporous MOF, Cu2(BDC)2(DABCO), showcases considerable efficiency as a heterogeneous catalyst in the oxidative coupling reaction of 2-substituted phenols with DMF or N-formyl morpholine to form carbamates through C-H activation. Its high surface area and ability to be recovered and reused without significant catalytic activity loss highlight its potential in sustainable chemical processes (Panahi, Naimi-Jamal, Mokhtari, & Morsali, 2017).
Gas Separation and Purification
The Cu(3)(L)(2)(DABCO)(H2O)]·15H2O·9DMF MOF exhibits exceptional stability and adsorption capacity for gases such as H2, CO2, CH4, and n-pentane. Its selectivity towards CO2 over N2 at ambient temperature positions it as a promising material for gas separation and purification applications, leveraging the stabilizing role of N,N'-ditopic DABCO in the Cu-L framework (Hou et al., 2012).
Mechanism of Action
Target of Action
The primary target of the DABCO-CuCl complex is the organic substrates in chemical reactions . The complex acts as a catalyst, facilitating the transformation of these substrates into desired products .
Mode of Action
The DABCO-CuCl complex interacts with its targets through a process known as catalysis . As a catalyst, it speeds up the rate of chemical reactions without being consumed in the process . The complex facilitates the formation of intermediate states, reducing the energy required for the reaction .
Biochemical Pathways
The DABCO-CuCl complex affects various biochemical pathways, particularly those involving the formation of carbon-carbon bonds . For instance, it catalyzes the Morita–Baylis–Hillman and Knoevenagel reactions, which are crucial in the synthesis of heterocyclic compounds .
Pharmacokinetics
Its solubility in various solvents suggests it could be well-distributed in a system where these solvents are present .
Result of Action
The action of the DABCO-CuCl complex results in the formation of desired products from organic substrates . It enables the efficient synthesis of complex organic compounds, including heterocyclic compounds .
Action Environment
The action of the DABCO-CuCl complex can be influenced by various environmental factors. For instance, the type of solvent used can affect the efficiency of the catalysis . Additionally, the complex must be stored under an inert gas atmosphere in a refrigerator due to its high hygroscopicity and reactivity toward carbon dioxide and air moisture .
Future Directions
The DABCO-CuCl complex, due to its catalytic properties, has potential for further exploration in the field of organic synthesis . Its role in facilitating various chemical reactions, such as the Michael and Biginelli reactions, suggests that it could be utilized in the development of new synthetic methodologies .
Biochemical Analysis
Biochemical Properties
The DABCO-CuCl complex plays a significant role in biochemical reactions. It functions as a nucleophile as well as a base . The manifestation of supernucleophilic properties in combination with those of a nucleofuge enables the use of DABCO as a catalyst of a series of organic reactions . It is also used in organic synthesis as a building block for the preparation of 1,4-disubstituted piperazines .
Cellular Effects
It is used in a variety of processes for the synthesis of a wide array of molecules, including carbocyclic and heterocyclic compounds . These properties suggest that it may have broad impacts on cellular function.
Molecular Mechanism
The DABCO-CuCl complex exerts its effects at the molecular level through its role as a catalyst in various organic reactions . For example, it is used as a catalyst for Morita–Baylis–Hillman and Knoevenagel reactions . The cyclic structure of DABCO and the transannular interactions of the lone electron pairs of nitrogen prevent the inversion of nitrogen atom configuration .
Temporal Effects in Laboratory Settings
The DABCO-CuCl complex is stable under normal conditions . Due to its high hygroscopicity, the tendency of sublimation at room temperature, and the reactivity toward CO2 and air moisture, DABCO must be stored under an inert gas atmosphere in a refrigerator .
Metabolic Pathways
The DABCO-CuCl complex is involved in various organic reactions, suggesting that it may interact with multiple metabolic pathways
properties
IUPAC Name |
chlorocopper;1,4-diazabicyclo[2.2.2]octane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2.ClH.Cu/c1-2-8-5-3-7(1)4-6-8;;/h1-6H2;1H;/q;;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHZBKEDMTQJFEI-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCN1CC2.Cl[Cu] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClCuN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10746326 | |
Record name | Chlorocopper--1,4-diazabicyclo[2.2.2]octane (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10746326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57953-31-8 | |
Record name | Chlorocopper--1,4-diazabicyclo[2.2.2]octane (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10746326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 57953-31-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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